Cas no 1806396-54-2 (2,3-Diiodo-6-hydroxybenzamide)
2,3-Diiodo-6-hydroxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diiodo-6-hydroxybenzamide
-
- Inchi: 1S/C7H5I2NO2/c8-3-1-2-4(11)5(6(3)9)7(10)12/h1-2,11H,(H2,10,12)
- InChI Key: MSKVFOZJEZLGSG-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(=C1C(N)=O)O)I
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 2.3
- Topological Polar Surface Area: 63.3
2,3-Diiodo-6-hydroxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002387-250mg |
2,3-Diiodo-6-hydroxybenzamide |
1806396-54-2 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015002387-500mg |
2,3-Diiodo-6-hydroxybenzamide |
1806396-54-2 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015002387-1g |
2,3-Diiodo-6-hydroxybenzamide |
1806396-54-2 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
2,3-Diiodo-6-hydroxybenzamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2,3-Diiodo-6-hydroxybenzamide
Recent Advances in the Study of 2,3-Diiodo-6-hydroxybenzamide (CAS: 1806396-54-2) in Chemical Biology and Pharmaceutical Research
2,3-Diiodo-6-hydroxybenzamide (CAS: 1806396-54-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This halogenated benzamide derivative has shown promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its potential as a scaffold for drug development, with particular attention to its unique physicochemical properties conferred by the diiodo substitution pattern.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's ability to inhibit specific bacterial enzymes, demonstrating potent activity against Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA). The research team utilized X-ray crystallography to elucidate the binding mode of 2,3-diiodo-6-hydroxybenzamide, revealing key interactions with the enzyme's active site that contribute to its inhibitory effects. These findings suggest potential applications in developing novel anti-tuberculosis agents.
Further investigations into the compound's mechanism of action have revealed interesting redox properties attributed to the iodine substituents. A recent publication in Chemical Science (2024) reported that 2,3-diiodo-6-hydroxybenzamide can participate in unique halogen bonding interactions that influence its biological activity. This property has been exploited in the design of new chemical probes for studying protein-ligand interactions in various disease-relevant pathways.
The compound's potential in oncology research has also been explored. Preliminary results from a multi-center study indicate that derivatives of 2,3-diiodo-6-hydroxybenzamide show selective cytotoxicity against certain cancer cell lines, particularly those with p53 mutations. The iodine atoms appear to play a crucial role in this selectivity, possibly through interactions with cellular iodine transporters that are overexpressed in some malignancies.
Recent synthetic chemistry advances have enabled more efficient production of 2,3-diiodo-6-hydroxybenzamide and its derivatives. A 2024 patent application describes an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant as it addresses previous challenges in scaling up production for preclinical studies.
Ongoing research is investigating the compound's potential in neurodegenerative diseases. Early in vitro studies suggest that certain 2,3-diiodo-6-hydroxybenzamide analogs may modulate tau protein aggregation, a key pathological feature in Alzheimer's disease. While these findings are preliminary, they open new avenues for therapeutic development in this challenging area of medicine.
As research progresses, the unique properties of 2,3-diiodo-6-hydroxybenzamide continue to reveal new applications in chemical biology and drug discovery. Future studies are expected to explore its potential in other therapeutic areas and further optimize its pharmacological properties through structural modifications. The compound's versatility and distinct chemical features make it a valuable tool for both basic research and translational applications in the pharmaceutical sciences.
1806396-54-2 (2,3-Diiodo-6-hydroxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)